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2-Propylacrylic acid (2-PAA), also known as 2-methylenepentanoic acid, is an unsaturated
carboxylic acid with the chemical formula CeH1002.[1][2] Its structure, featuring both a vinyl
group and a carboxylic acid moiety, makes it a valuable and versatile building block in organic
synthesis and polymer chemistry. The presence of these functional groups allows for a wide
range of chemical transformations, including polymerization, esterification, and addition
reactions across the double bond.

In the pharmaceutical and drug development sector, a-substituted acrylic acids and their
derivatives are of significant interest. The polymer form, poly(2-propylacrylic acid), is explored
for applications such as pH-sensitive systems for drug delivery.[3] The monomer itself serves
as a crucial intermediate in the synthesis of more complex molecules. This guide provides a
detailed exploration of the primary synthetic routes to 2-propylacrylic acid and the analytical
techniques required for its comprehensive characterization, offering field-proven insights for its
practical application.

Physicochemical Properties
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A clear understanding of the physical and chemical properties of 2-propylacrylic acid is
essential for its handling, synthesis, and purification.

Property Value Source
Molecular Formula CeH1002 [1]
Molecular Weight 114.14 g/mol [1]12]
CAS Number 5650-75-9 [1][2]
Appearance Liquid [2]
Density 0.951 g/mL at 25 °C [2][4]
Boiling Point 165-188 °C [2][4]
Refractive Index n20/D 1.441 [2][4]
Storage Temperature 2-8°C [2][4]

Part 1: Synthesis of 2-Propylacrylic Acid

The synthesis of a,3-unsaturated carboxylic acids like 2-PAA can be approached through
several classic organic reactions. The choice of method often depends on factors such as
starting material availability, desired scale, yield, and atom economy. We will focus on the most
prevalent and reliable method: the Knoevenagel-Doebner condensation.

Primary Synthetic Route: Knoevenagel-Doebner
Condensation

The Knoevenagel condensation is a powerful carbon-carbon bond-forming reaction involving
the nucleophilic addition of an active hydrogen compound to a carbonyl group, followed by
dehydration.[5] The Doebner modification is particularly suited for this synthesis, as it utilizes
malonic acid as the active methylene compound and is conducted in the presence of a basic
catalyst, typically pyridine, which also serves as the solvent.[6] This modification conveniently
results in a subsequent decarboxylation, providing the desired a,-unsaturated acid directly.

Reaction Mechanism
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The reaction proceeds through several key steps:

Enolate Formation: The basic catalyst (e.g., piperidine added to the pyridine solvent)
deprotonates the a-carbon of malonic acid, forming a highly stabilized enolate.

» Nucleophilic Addition: The enolate acts as a nucleophile, attacking the electrophilic carbonyl
carbon of butanal (butyraldehyde). This forms a tetrahedral intermediate.

» Protonation & Dehydration: The intermediate is protonated to form an aldol-type adduct,
which then readily dehydrates (loses a water molecule) to yield an a,B3-unsaturated
dicarboxylic acid intermediate.

» Decarboxylation: Upon heating in the pyridine medium, the -carboxy group is eliminated as
carbon dioxide, yielding the final product, 2-propylacrylic acid.[5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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